otosenine
otosenine
Otosenine is a pyrrolizine alkaloid that is produced by several Jacobaea and Senecio species. It has a role as a Jacobaea metabolite. It is a macrocyclic lactone, a tertiary amino compound, a tertiary alcohol, a pyrrolizine alkaloid, an organic heterobicyclic compound, a spiro-epoxide and an enone.
Brand Name:
Vulcanchem
CAS No.:
16958-29-5
VCID:
VC0231958
InChI:
InChI=1S/C19H27NO7/c1-11-9-19(12(2)27-19)17(23)26-14-6-8-20(4)7-5-13(15(14)21)10-25-16(22)18(11,3)24/h5,11-12,14,24H,6-10H2,1-4H3/b13-5-/t11-,12+,14-,18-,19+/m1/s1
SMILES:
CC1CC2(C(O2)C)C(=O)OC3CCN(CC=C(C3=O)COC(=O)C1(C)O)C
Molecular Formula:
C19H27NO7
Molecular Weight:
381.4 g/mol
otosenine
CAS No.: 16958-29-5
Main Products
VCID: VC0231958
Molecular Formula: C19H27NO7
Molecular Weight: 381.4 g/mol
CAS No. | 16958-29-5 |
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Product Name | otosenine |
Molecular Formula | C19H27NO7 |
Molecular Weight | 381.4 g/mol |
IUPAC Name | (1R,3'S,4S,6R,7R,11Z)-7-hydroxy-3',6,7,14-tetramethylspiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione |
Standard InChI | InChI=1S/C19H27NO7/c1-11-9-19(12(2)27-19)17(23)26-14-6-8-20(4)7-5-13(15(14)21)10-25-16(22)18(11,3)24/h5,11-12,14,24H,6-10H2,1-4H3/b13-5-/t11-,12+,14-,18-,19+/m1/s1 |
Standard InChIKey | CZQLULNMKQAIQL-GZSSMBGUSA-N |
Isomeric SMILES | C[C@@H]1C[C@]2([C@@H](O2)C)C(=O)O[C@@H]3CCN(C/C=C(\C3=O)/COC(=O)[C@]1(C)O)C |
SMILES | CC1CC2(C(O2)C)C(=O)OC3CCN(CC=C(C3=O)COC(=O)C1(C)O)C |
Canonical SMILES | CC1CC2(C(O2)C)C(=O)OC3CCN(CC=C(C3=O)COC(=O)C1(C)O)C |
Description | Otosenine is a pyrrolizine alkaloid that is produced by several Jacobaea and Senecio species. It has a role as a Jacobaea metabolite. It is a macrocyclic lactone, a tertiary amino compound, a tertiary alcohol, a pyrrolizine alkaloid, an organic heterobicyclic compound, a spiro-epoxide and an enone. |
Synonyms | otosenine |
PubChem Compound | 6438142 |
Last Modified | Nov 11 2021 |
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